Cas no 119945-11-8 (N-Acetyl-3-(methylamino)-L-alanine)

N-Acetyl-3-(methylamino)-L-alanine is a modified amino acid derivative with potential applications in biochemical research and peptide synthesis. Its acetylated amino group and methylamino substitution at the β-position enhance stability and alter reactivity, making it useful for studying enzyme interactions or designing specialized peptides. The L-configuration ensures compatibility with natural biological systems, while the methylamino group introduces unique steric and electronic properties. This compound may serve as a precursor for tailored biomolecules or as a probe for investigating metabolic pathways. Its structural features offer opportunities for exploring non-canonical amino acid incorporation or modulating peptide conformation and function in controlled experimental settings.
N-Acetyl-3-(methylamino)-L-alanine structure
119945-11-8 structure
Product Name:N-Acetyl-3-(methylamino)-L-alanine
CAS No:119945-11-8
MF:C6H12N2O3
MW:160.17108
CID:132339
PubChem ID:17788645
Update Time:2025-05-27

N-Acetyl-3-(methylamino)-L-alanine Chemical and Physical Properties

Names and Identifiers

    • Alanine,N-acetyl-3-(methylamino)-
    • 2-Acetamido-3-(methylamino)propanoic acid
    • Alanine, N-acetyl-3-(methylamino)- (9CI)
    • DL-3-methylamino-3-acetylamino-propionic acid
    • N-Acetyl-3-(methylamino)-L-alanine
    • 2-acetamido-3-(methylamino)propanoicacid
    • alpha-acetamido-beta-methylaminopropionic acid
    • CS-0161289
    • C71673
    • PAIDTRITGXTLRV-UHFFFAOYSA-N
    • 119945-11-8
    • AKOS013906840
    • DS-18793
    • 2-acetylamino-3-(methylamino)propionic acid
    • SCHEMBL10555038
    • Inchi: 1S/C6H12N2O3/c1-4(9)8-5(3-7-2)6(10)11/h5,7H,3H2,1-2H3,(H,8,9)(H,10,11)/t5-/m0/s1
    • InChI Key: PAIDTRITGXTLRV-YFKPBYRVSA-N
    • SMILES: C(O)(=O)[C@H](CNC)NC(C)=O

Computed Properties

  • Exact Mass: 160.08486
  • Monoisotopic Mass: 160.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 78.43

N-Acetyl-3-(methylamino)-L-alanine Pricemore >>

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